Pan-PKD Biochemical Potency vs. Parent 3-IN-PP1
In a direct head-to-head biochemical comparison within the same study, compound 17m demonstrated 3- to 5-fold greater pan-PKD inhibitory activity than its immediate structural predecessor 3-IN-PP1. This gain was achieved through systematic substitution at position 1 of the pyrazolo[3,4-d]pyrimidine scaffold, replacing the naphthyl-based side chain with an indole-substituted congener. The quantitative improvement spanned all three PKD isoforms, with PKD3 showing the most pronounced differential enhancement [1].
| Evidence Dimension | Biochemical IC50 against recombinant PKD1, PKD2, and PKD3 |
|---|---|
| Target Compound Data | 17m: PKD1 IC50 = 35 nM; PKD2 IC50 = 35 nM; PKD3 IC50 = 17 nM |
| Comparator Or Baseline | 3-IN-PP1: PKD1 IC50 = 108 nM; PKD2 IC50 = 94 nM; PKD3 IC50 = 108 nM |
| Quantified Difference | 3.1-fold (PKD1), 2.7-fold (PKD2), 6.4-fold (PKD3) improvement; PKD1 selectivity window vs parent enlarged by ~3-fold |
| Conditions | Recombinant human PKD isoforms; radiometric kinase assay (³³P-ATP incorporation); compounds tested in same assay platform within Gilles et al. 2020 |
Why This Matters
For procurement decisions, a confirmed 3- to 6.4-fold potency advantage over the direct parent scaffold translates into lower working concentrations in enzymatic and cellular assays, reducing solvent exposure artifacts and improving signal-to-noise ratios for PKD target engagement studies.
- [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source
